Cas no 1803742-54-2 (Methyl 3-(5-bromo-2-(methylthio)phenyl)propanoate)
Methyl 3-(5-bromo-2-(methylthio)phenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(5-bromo-2-(methylthio)phenyl)propanoate
-
- Inchi: 1S/C11H13BrO2S/c1-14-11(13)6-3-8-7-9(12)4-5-10(8)15-2/h4-5,7H,3,6H2,1-2H3
- InChI Key: RQNGSAOLXOKPDO-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)CCC(=O)OC)SC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 211
- XLogP3: 3.2
- Topological Polar Surface Area: 51.6
Methyl 3-(5-bromo-2-(methylthio)phenyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013025343-250mg |
Methyl 3-(5-bromo-2-(methylthio)phenyl)propanoate |
1803742-54-2 | 97% | 250mg |
499.20 USD | 2021-06-24 | |
| Alichem | A013025343-500mg |
Methyl 3-(5-bromo-2-(methylthio)phenyl)propanoate |
1803742-54-2 | 97% | 500mg |
823.15 USD | 2021-06-24 | |
| Alichem | A013025343-1g |
Methyl 3-(5-bromo-2-(methylthio)phenyl)propanoate |
1803742-54-2 | 97% | 1g |
1,579.40 USD | 2021-06-24 |
Methyl 3-(5-bromo-2-(methylthio)phenyl)propanoate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on Methyl 3-(5-bromo-2-(methylthio)phenyl)propanoate
Methyl 3-(5-bromo-2-(methylthio)phenyl)propanoate (CAS No. 1803742-54-2): A Comprehensive Overview
Methyl 3-(5-bromo-2-(methylthio)phenyl)propanoate, identified by its CAS number 1803742-54-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound features a unique structural motif that has garnered considerable attention due to its potential applications in drug discovery and material science. The presence of both bromine and methylthio substituents on the aromatic ring, combined with the propanoate ester moiety, makes it a versatile intermediate for various synthetic pathways.
The structure of Methyl 3-(5-bromo-2-(methylthio)phenyl)propanoate is characterized by a phenyl ring substituted at the 5-position with a bromine atom and at the 2-position with a methylthio group. The propanoate ester is attached to the 3-position of the phenyl ring. This specific arrangement of functional groups allows for diverse chemical transformations, making it a valuable building block in organic synthesis. The bromine atom provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. The methylthio group can undergo further modifications, including oxidation to sulfoxides or sulfones, or displacement reactions to introduce other functional groups.
In recent years, there has been growing interest in the applications of Methyl 3-(5-bromo-2-(methylthio)phenyl)propanoate in medicinal chemistry. Its structural features make it an attractive candidate for designing novel therapeutic agents. For instance, the bromo-substituted phenyl ring can be readily incorporated into small-molecule inhibitors targeting various biological pathways. The methylthio group offers an additional handle for further derivatization, enabling the creation of compounds with enhanced pharmacological properties.
One of the most compelling aspects of Methyl 3-(5-bromo-2-(methylthio)phenyl)propanoate is its utility in synthesizing biologically active molecules. Researchers have leveraged its scaffold to develop compounds with potential applications in oncology, neurology, and anti-inflammatory therapies. The bromine atom serves as a versatile handle for introducing diversity into libraries of drug-like molecules, facilitating high-throughput screening and lead optimization efforts. Meanwhile, the methylthio group can be strategically modified to fine-tune physicochemical properties such as solubility and metabolic stability.
The compound has also found relevance in materials science, particularly in the development of advanced polymers and liquid crystals. The aromatic ring system with electron-withdrawing substituents can influence the electronic properties of materials, making it suitable for applications in organic electronics and optoelectronics. Additionally, the presence of both bromine and methylthio groups allows for controlled polymerization reactions, enabling the design of tailored macromolecular architectures.
Recent advancements in synthetic methodologies have further expanded the utility of Methyl 3-(5-bromo-2-(methylthio)phenyl)propanoate. Transition-metal-catalyzed reactions have been particularly instrumental in constructing complex derivatives efficiently. For example, palladium-catalyzed cross-coupling reactions between this compound and various heterocycles have yielded novel fused systems with intriguing biological activities. These developments underscore the importance of Methyl 3-(5-bromo-2-(methylthio)phenyl)propanoate as a key intermediate in modern synthetic chemistry.
The pharmaceutical industry has also embraced this compound for its potential in drug development. The structural motifs present in Methyl 3-(5-bromo-2-(methylthio)phenyl)propanoate are reminiscent of several known bioactive molecules, suggesting that derivatives thereof may exhibit similar therapeutic effects. Preclinical studies have begun to explore its efficacy in models of inflammation and cancer, with promising preliminary results. These findings highlight the compound's significance as a starting point for generating novel therapeutics.
In conclusion, Methyl 3-(5-bromo-2-(methylthio)phenyl)propanoate (CAS No. 1803742-54-2) is a multifaceted compound with broad applications across pharmaceutical chemistry and materials science. Its unique structural features—specifically the bromine atom and methylthio group—make it an invaluable intermediate for synthetic transformations leading to biologically active molecules and advanced materials. As research continues to uncover new methodologies and applications, this compound is poised to remain a cornerstone in both academic and industrial settings.
1803742-54-2 (Methyl 3-(5-bromo-2-(methylthio)phenyl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)